Cas no 2228993-70-0 (3-(3-Cyclopentylpropyl)-3-methoxyazetidine)

• Product Name: 3-(3-Cyclopentylpropyl)-3-methoxyazetidine
• CAS No: 2228993-70-0
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 5600130
• PubChem ID: 165687663
• Update Time: 2025-07-14

3-(3-Cyclopentylpropyl)-3-methoxyazetidine Chemical and Physical Properties

Names and Identifiers

• EN300-1825354
• 2228993-70-0
• 3-(3-cyclopentylpropyl)-3-methoxyazetidine
• 3-(3-Cyclopentylpropyl)-3-methoxyazetidine

• Inchi： 1S/C12H23NO/c1-14-12(9-13-10-12)8-4-7-11-5-2-3-6-11/h11,13H,2-10H2,1H3
• InChI Key： JDPXJMXNPYFLEO-UHFFFAOYSA-N
• SMILES： O(C)C1(CNC1)CCCC1CCCC1

Computed Properties

• Exact Mass: 197.177964357g/mol
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(3-Cyclopentylpropyl)-3-methoxyazetidine

Introduction to 3-(3-Cyclopentylpropyl)-3-methoxyazetidine (CAS No. 2228993-70-0)

3-(3-Cyclopentylpropyl)-3-methoxyazetidine, identified by its CAS number 2228993-70-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This azetidine derivative features a unique structural motif that has garnered attention for its potential applications in drug discovery and medicinal chemistry. The presence of both cyclopentyl and methoxy substituents introduces specific steric and electronic properties, making it a valuable scaffold for developing novel therapeutic agents.

The compound's structure, characterized by a six-membered heterocyclic ring with an additional methoxy group at the 3-position and a 3-cyclopentylpropyl side chain, contributes to its distinctive chemical behavior. This configuration allows for diverse interactions with biological targets, including enzymes and receptors, which are critical for modulating physiological processes. The cyclopentyl group, in particular, is known for its ability to enhance binding affinity and selectivity, a property that is highly desirable in drug design.

In recent years, there has been growing interest in azetidine derivatives as pharmacophores due to their ability to mimic natural amino acid structures while offering improved metabolic stability. The methoxy group in 3-(3-Cyclopentylpropyl)-3-methoxyazetidine further enhances its potential as a drug candidate by influencing both electronic and steric properties. This balance of structural features makes it an attractive candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the utility of this compound in the development of inhibitors targeting specific enzymatic pathways. For instance, researchers have explored its potential as a scaffold for inhibiting kinases, which are involved in various signaling pathways associated with diseases such as cancer. The cyclopentylpropyl side chain provides a suitable binding pocket for interacting with the active site of these enzymes, while the methoxy group helps to fine-tune the binding affinity through hydrogen bonding or hydrophobic interactions.

The synthesis of 3-(3-Cyclopentylpropyl)-3-methoxyazetidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies often include cyclization reactions to form the azetidine ring, followed by functional group transformations to introduce the cyclopentylpropyl and methoxy groups. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

The pharmacological properties of 3-(3-Cyclopentylpropyl)-3-methoxyazetidine have been investigated in several preclinical studies. These studies have revealed promising activities against various biological targets, including those relevant to inflammatory diseases and neurological disorders. The compound's ability to modulate receptor activity and enzyme function makes it a versatile tool for exploring new therapeutic interventions. Additionally, its structural features offer opportunities for designing analogs with enhanced pharmacokinetic profiles.

In conclusion, 3-(3-Cyclopentylpropyl)-3-methoxyazetidine (CAS No. 2228993-70-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities position it as a promising candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.